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Compound of Interest

Compound Name: Tnik-IN-8

Cat. No.: B15136945 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of Tnik-IN-8, a potent and orally active TNIK inhibitor. Adherence to these guidelines

is essential to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for Tnik-IN-8 is not publicly available, a

conservative approach to personal protection is paramount. The following PPE is mandatory

when handling Tnik-IN-8 in solid or solution form. These recommendations are based on

guidelines for handling potent, small-molecule kinase inhibitors and general chemical safety

protocols.
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PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier

in case of a breach in the outer

glove.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes of

solutions or airborne particles

of the solid compound.

Body Protection Laboratory coat

Provides a removable barrier

to protect clothing and skin

from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

Tnik-IN-8 is a potent

compound. A fume hood is

essential to prevent inhalation

of any aerosols or fine

powders.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of Tnik-IN-8 and

ensuring a safe laboratory environment.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment and reagents.

Weighing (Solid Form):

Perform all weighing operations within a chemical fume hood.

Use a dedicated, clean spatula and weighing vessel.

Handle the compound gently to avoid generating airborne dust.
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Dissolving:

Add solvent to the solid compound slowly to avoid splashing.

If necessary, use sonication or gentle vortexing to fully dissolve the compound, keeping

the container sealed.

Aliquoting and Use:

Prepare aliquots of the stock solution to minimize freeze-thaw cycles.

Clearly label all vials with the compound name, concentration, solvent, and date of

preparation.

Post-Handling:

Thoroughly clean all surfaces and equipment that came into contact with Tnik-IN-8.

Remove and dispose of PPE as described in the disposal plan.

Wash hands thoroughly with soap and water.

Storage Plan
Form Storage Temperature Conditions

Solid -20°C
Store in a tightly sealed

container in a dry environment.

In Solvent
-80°C (up to 6 months), -20°C

(up to 1 month)

Protect from light and store

under nitrogen to prevent

degradation.[1]

Disposal Plan
All waste contaminated with Tnik-IN-8 must be treated as hazardous chemical waste.

Solid Waste:
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Collect all contaminated solid waste, including gloves, weighing paper, and pipette tips, in

a dedicated, clearly labeled hazardous waste bag.

Liquid Waste:

Collect all unused solutions and solvent rinses in a sealed, properly labeled hazardous

waste container.

Do not pour any Tnik-IN-8 solution down the drain.

Decontamination:

Decontaminate all glassware and equipment that came into contact with Tnik-IN-8. A

common procedure is to rinse with a suitable solvent (e.g., ethanol or acetone) and collect

the rinsate as hazardous liquid waste.

Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety (EHS) office.

Quantitative Data Summary
Tnik-IN-8 is a highly potent inhibitor of Traf2- and Nck-interacting kinase (TNIK).

Compound IC50 Target

Tnik-IN-8 6 nM TNIK

Signaling Pathway and Experimental Workflow
Tnik-IN-8 exerts its effects by inhibiting TNIK, a key downstream component of the canonical

Wnt signaling pathway. Understanding this pathway is crucial for designing and interpreting

experiments involving Tnik-IN-8.
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Caption: Canonical Wnt signaling pathway with Tnik-IN-8 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tnik-IN-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136945#personal-protective-equipment-for-
handling-tnik-in-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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